Cas no 2680852-57-5 (methyl 2-{(benzyloxy)carbonylamino}-5-methyl-3-nitrobenzoate)

• Product Name: methyl 2-{(benzyloxy)carbonylamino}-5-methyl-3-nitrobenzoate
• CAS No: 2680852-57-5
• MF: C₁₇H₁₆N₂O₆
• MW: 344.318744659424
• CID: 5627404
• PubChem ID: 165920802
• Update Time: 2025-10-22

methyl 2-{(benzyloxy)carbonylamino}-5-methyl-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-28297673
• methyl 2-{[(benzyloxy)carbonyl]amino}-5-methyl-3-nitrobenzoate
• 2680852-57-5
• methyl 2-{(benzyloxy)carbonylamino}-5-methyl-3-nitrobenzoate

• Inchi： 1S/C17H16N2O6/c1-11-8-13(16(20)24-2)15(14(9-11)19(22)23)18-17(21)25-10-12-6-4-3-5-7-12/h3-9H,10H2,1-2H3,(H,18,21)
• InChI Key： PXWUMUSSQMMSQV-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC(C)=CC=1C(=O)OC)[N+](=O)[O-])=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 344.10083623g/mol
• Monoisotopic Mass: 344.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 110Ų

Additional information on methyl 2-{(benzyloxy)carbonylamino}-5-methyl-3-nitrobenzoate

Comprehensive Analysis of Methyl 2-{(benzyloxy)carbonylamino}-5-methyl-3-nitrobenzoate (CAS No. 2680852-57-5)

Methyl 2-{(benzyloxy)carbonylamino}-5-methyl-3-nitrobenzoate (CAS No. 2680852-57-5) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a benzyloxycarbonyl (Cbz) protecting group and a nitro functional group, makes it a valuable intermediate in the development of bioactive molecules. The compound's methyl ester moiety further enhances its solubility and reactivity, making it a preferred choice for peptide coupling reactions and drug discovery applications.

In recent years, the demand for high-purity chemical intermediates like methyl 2-{(benzyloxy)carbonylamino}-5-methyl-3-nitrobenzoate has surged due to advancements in targeted drug delivery systems and small-molecule therapeutics. Researchers are particularly interested in its role in protease inhibitor design, a hot topic in oncology and antiviral drug development. The compound's nitro group also offers opportunities for selective reduction to amines, a key step in creating heterocyclic scaffolds for medicinal chemistry.

The synthesis of CAS 2680852-57-5 typically involves multi-step organic reactions, including esterification, nitration, and Cbz-protection. Its crystalline form and high stability under standard conditions make it suitable for long-term storage, addressing a common concern in laboratory supply chains. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, which is critical for reproducible research results.

From an SEO perspective, users frequently search for "methyl 2-{(benzyloxy)carbonylamino}-5-methyl-3-nitrobenzoate supplier" or "CAS 2680852-57-5 technical data sheet," reflecting the need for reliable sourcing and detailed specifications. Environmental considerations are also trending, with queries like "green synthesis of nitroaromatics" gaining traction. This aligns with the industry's shift toward sustainable chemistry, where catalytic methods for producing such intermediates are being explored.

In bioconjugation applications, the compound's benzyloxycarbonyl group serves as a temporary protecting group for amines, a technique widely adopted in antibody-drug conjugate (ADC) development. Its compatibility with solid-phase peptide synthesis (SPPS) further expands its utility in biopharmaceutical manufacturing. Recent publications highlight its use in fluorescence labeling studies, addressing the growing interest in molecular imaging probes for diagnostic applications.

Regulatory compliance is another key focus area, with researchers verifying "REACH status of CAS 2680852-57-5" to ensure adherence to global chemical regulations. The compound's low ecotoxicity profile, as evidenced by OECD guideline testing, makes it a safer alternative to traditional aromatic nitro compounds in many applications. This positions it favorably in markets prioritizing EPA-compliant chemicals.

Future research directions may explore the compound's potential in metal-organic frameworks (MOFs) or as a precursor for non-linear optical materials, aligning with the materials science community's needs. Its electron-withdrawing nitro group could also facilitate click chemistry modifications, a technique revolutionizing polymer science and biomaterials engineering.